8-Methyl-1,4-dioxa-spiro[4,5]decane-8-carbaldehyde

• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol
• IUPAC Name: 8-methyl-1,4-dioxaspiro[4.5]decane-8-carbaldehyde
• InChI: InChI=1S/C10H16O3/c1-9(8-11)2-4-10(5-3-9)12-6-7-13-10/h8H,2-7H2,1H3
• InChI Key: JLGMIOZJSZSLDW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2(CC1)OCCO2)C=O

Description

8-Methyl-1,4-dioxa-spiro[4,5]decane-8-carbaldehyde is a useful research compound. Its molecular formula is C10H16O3 and its molecular weight is 184.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, solid chromium (IV) oxide (84.7 mmol, 8.47 g, 6.6 eq.) was added to a stirred solution of extra dry pyridine (171 mmol, 14.53 mL, 13.3 eq.) in dry methylene chloride (123 mL) cooled to 0° C. in an ice bath. The resulting solution was stirred at room temperature for 15 minutes. To this mixture was then added a solution of 4 (12.83 mmol, 2.28 g) in dry methylene chloride (19 mL) and the resulting mixture was stirred at room temperature for 30 minutes. The reaction mixture was then decanted into a seperatory funnel and the residue was washed with ethyl ether (40 mL and 50 mL). The washings were combined and the organic layer was washed with 5% aqueous sodium hydroxide solution (2×40 mL), 5% aqueous hydrochloric acid solution (3×40 mL), saturated aqueous sodium bicarbonate solution (3×40 mL) and brine (3×40 mL), then dried over magnesium sulfate, filtered, and concentrated in vacuo to give 5 (12.24 mmol, 2.35 g, 95%) as an amorphous solid. The product was used in the next reaction without further purification: 1H NMR (CDCl3) δ 9.47 (1H, s), 3.95 (4H, s), 2.00-1.96 (2H, m), 1.71-1.67 (2H, m), 1.61-1.53 (4H, m), 1.05 (s, 3H); 13C NMR (CDCl3) δ 205.9, 108.4, 64.4, 64.4, 45.7, 31.4, 29.9, 21.2.